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Introduction

Ramipril is a widely prescribed angiotensin-converting enzyme (ACE) inhibitor used for the
treatment of hypertension and heart failure.[1] Like other pharmaceutical products containing a
secondary amine moiety, ramipril is susceptible to nitrosation, leading to the formation of the N-
nitroso-ramipril impurity.[1][2][3] N-nitrosamines are a class of compounds that are
considered potent genotoxic impurities and potential human carcinogens, making their
detection and quantification at trace levels a critical aspect of pharmaceutical quality control.[4]
Regulatory bodies worldwide have set stringent limits on the presence of nitrosamine impurities
in drug products.

This application note describes a sensitive and specific method for the trace level detection and
guantification of N-nitroso-ramipril in ramipril tablets using Ultra-High-Performance Liquid
Chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS). The
methodology presented is designed to meet the rigorous requirements for sensitivity and
accuracy in line with regulatory expectations.
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Quantitative Data Summary

The performance of the UHPLC-MS/MS method for the quantification of N-nitroso-ramipril is
summarized in the table below. The data is compiled from validated methods for N-nitroso-
ramipril and other analogous nitrosamine drug substance-related impurities (NDSRIS).

Parameter Typical Performance

Limit of Detection (LOD) 0.03 ng/mL (Estimated)

Limit of Quantification (LOQ) 0.10 ng/mL

Linearity Range 0.10 ng/mL - 10.0 ng/mL
Correlation Coefficient (r?) >0.998

Accuracy (% Recovery) 90% - 110%

Precision (% RSD) <15%

Experimental Protocols
Standard and Sample Preparation

a. Standard Stock Solution (100 pg/mL): Accurately weigh approximately 10 mg of N-nitroso-
ramipril reference standard and dissolve in 100 mL of methanol.[5] This stock solution should
be stored at 2-8 °C and is stable for at least two months.[5]

b. Intermediate and Calibration Curve Solutions: Prepare a series of calibration standards by
serially diluting the stock solution with a mixture of acetonitrile and water (80:20 v/v) to achieve
concentrations ranging from 0.08 ng/mL to 8.0 ng/mL.[5]

c. Sample Preparation (Ramipril Tablets):
 Homogenize a sufficient number of ramipril tablets to obtain a representative powder.

o Accurately weigh a portion of the homogenized powder equivalent to approximately 50 mg of
ramipril into a centrifuge tube.
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hitroso-ramipril.

UHPLC-MS/MS Method

a. Chromatographic Conditions:

Add a suitable volume of diluent (e.g., methanol or acetonitrile/water) to extract the N-

Vortex the mixture for several minutes to ensure complete dissolution and extraction.

Centrifuge the sample to pelletize insoluble excipients.

Filter the supernatant through a 0.22 um syringe filter into a UHPLC vial for analysis.

Parameter

Condition

UHPLC System

Waters ACQUITY UPLC I-Class PLUS or

equivalent

Column

Waters ACQUITY HSS T3 (2.1 x 100 mm, 1.8

pum) or equivalent

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Methanol

Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5-30uL

Gradient Elution

A time-based gradient should be optimized to
ensure separation of N-nitroso-ramipril from the
ramipril active pharmaceutical ingredient (API)

and other potential impurities.

b. Mass Spectrometry Conditions:
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Parameter Condition

Waters Xevo TQ-XS, Sciex QTrap 5500 or
Mass Spectrometer

equivalent
lonization Mode Electrospray lonization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.5kV
Source Temperature 500 °C

N-Nitroso-Ramipril:- Q1: 446.15 m/z, Q3: 234.1
MRM Transitions m/z (Quantifier)[5]- Q1: 446.15 m/z, Q3: 156.1
m/z (Qualifier)[5]

Visualizations
Formation Pathway of N-Nitroso-Ramipril

The following diagram illustrates the chemical reaction leading to the formation of N-nitroso-
ramipril from the parent drug substance, ramipril, in the presence of a nitrosating agent. This
reaction typically occurs under acidic conditions where nitrite salts are converted to nitrous
acid.
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Caption: Formation of N-Nitroso-Ramipril from Ramipril.

Experimental Workflow

This diagram outlines the general workflow for the analysis of N-nitroso-ramipril in a
pharmaceutical sample, from sample preparation to data analysis.
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Caption: UHPLC-MS/MS workflow for N-Nitroso-Ramipril analysis.

Conclusion

The described UHPLC-MS/MS method provides a robust, sensitive, and specific protocol for
the trace level detection and quantification of N-nitroso-ramipril in pharmaceutical
formulations. The low limit of quantification allows for the monitoring of this impurity at levels
well below the acceptable intake limits set by regulatory agencies. The implementation of such
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analytical procedures is essential for ensuring the safety and quality of ramipril-containing drug
products for patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

